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Compound of Interest

Compound Name: Ethyl 2-Fluoroacrylate

CAS No.: 760-80-5

Cat. No.: B1586594

Get Quote

Ethyl 2-Fluoroacrylate (EFA) is a fluorinated acrylate monomer of significant interest in

materials science and organic synthesis. Its unique chemical structure, featuring an electron-

withdrawing fluorine atom at the alpha-position, imparts high reactivity in polymerization

processes and makes it a valuable building block for creating advanced polymers with

enhanced thermal stability and chemical resistance.[1][2] EFA is utilized as a research chemical

in the synthesis of fluoroalkenes and gem-difluoromethylene compounds.[3][4][5]

However, the same reactivity that makes EFA a powerful synthetic tool also presents

considerable health and safety challenges. This guide, intended for researchers, chemists, and

drug development professionals, provides a comprehensive overview of the hazards

associated with Ethyl 2-Fluoroacrylate. It moves beyond mere compliance, offering a

framework for understanding the causality behind safety protocols. By fostering a deep

understanding of the risks, this document aims to empower scientific professionals to handle

this compound with the necessary expertise and precaution, ensuring both personal safety and

the integrity of their research.

Hazard Identification and Toxicological Profile
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A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory

practice. Ethyl 2-Fluoroacrylate is a hazardous substance that requires careful handling.[4][6]

The primary hazards are associated with its flammability, high acute toxicity, and potential for

violent polymerization.

GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. While a specific, universally adopted GHS classification for

Ethyl 2-Fluoroacrylate is not consistently available across all sources, data for the closely

related and structurally similar compound, Methyl 2-Fluoroacrylate, reveals the severe nature

of this chemical class. Researchers should handle EFA with the assumption of a similar or

identical hazard profile.

Table 1: GHS Hazard Classification for the Analogous Methyl 2-Fluoroacrylate

Hazard Class Hazard Code Hazard Statement

Flammable Liquids H225
Highly flammable liquid
and vapour

Acute Toxicity, Oral H301 Toxic if swallowed

Acute Toxicity, Dermal H311 Toxic in contact with skin

Acute Toxicity, Inhalation H330 Fatal if inhaled

Reproductive Toxicity H360D May damage the unborn child

Source: Daikin Chemicals Safety Data Sheet for Methyl 2-Fluoroacrylate.[7]

The causality behind these classifications is rooted in the molecule's structure. The acrylate

group is a known sensitizer and irritant, while the volatility and flammability are characteristic of

low-molecular-weight esters. The high toxicity is a significant concern, demanding stringent

exposure controls.
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Acute Toxicity: The primary danger of EFA lies in its high acute toxicity. It is harmful or toxic if

it comes into contact with the skin, is swallowed, or is inhaled.[3][4][6] The inhalation hazard

is particularly severe, with the analogous methyl ester being classified as "Fatal if inhaled".[7]

Irritation: EFA is classified as an irritant to the skin, eyes, and respiratory system.[3][4][8] This

is a common property of acrylate monomers.

Sensitization: Like many acrylates, there is a potential for skin sensitization, which can lead

to an allergic reaction upon subsequent exposures.

Lachrymator: The compound is noted to be a lachrymator, meaning it can cause tearing

upon exposure to its vapors.[8][9]

Risk Mitigation and Safe Handling
Effective risk management follows the principle of the "Hierarchy of Controls," which prioritizes

the most effective measures for reducing or eliminating hazards.
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Hierarchy of Controls for EFA Handling

Elimination
(Remove the hazard)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

• Chemical Fume Hood
• Grounded Equipment

• Ventilated Storage

Personal Protective Equipment (PPE)
(Protect the worker with equipment)

• Standard Operating Procedures (SOPs)
• Restricted Access Areas

• Safety Training

• Respirator
• Chemical Goggles & Face Shield

• Appropriate Gloves
• Flame-Retardant Lab Coat

Hierarchy of Controls Diagram
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Initial Assessment

EMERGENCY EVENT
(Spill or Exposure)

Is it a Fire? Is it a Spill? Is it a Personal Exposure?

• Activate Alarm
• Evacuate Area

• Use CO2, Dry Chemical, or Foam Extinguisher
(Do NOT use water jet)

Yes

• Evacuate & Ventilate Area
• Remove Ignition Sources

• Don PPE
• Contain with inert absorbent (sand, earth)

• Collect with non-sparking tools

Yes

• Move to Fresh Air (Inhalation)
• Remove Contaminated Clothing

• Flush Skin/Eyes with water for 15+ min
• DO NOT induce vomiting (Ingestion)

Yes

SEEK IMMEDIATE
MEDICAL ATTENTION

Emergency Response Workflow

Click to download full resolution via product page

Caption: Emergency Response Workflow

First-Aid Measures
Immediate medical attention is required for any significant exposure. [10]* Inhalation: Move the

person to fresh air immediately. [7][11][12]If breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-mouth). [11]Seek urgent medical attention. [7][10][12]*

Skin Contact: Immediately take off all contaminated clothing. [7][10]Flush the skin with copious

amounts of soap and water for at least 15 minutes. [7][11][12]Seek immediate medical

attention. [7][10]* Eye Contact: Immediately flush eyes with plenty of water for at least 15

minutes, making sure to lift the upper and lower eyelids. [7][11][12]Remove contact lenses if

present and easy to do. [7]Seek immediate medical attention from an ophthalmologist. [7]*

Ingestion: Do NOT induce vomiting. [10][11]Rinse the mouth with water. [7]If the person is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1586594/docs?utm_src=pdf-body-img#introduction-navigating-the-reactive-landscape-of-ethyl-2-fluoroacrylate
https://www.fishersci.com/store/msds?partNumber=AAH61343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.capotchem.com/doc/msds_2144-53-8.do
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://www.fishersci.com/store/msds?partNumber=AAH61343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://www.fishersci.com/store/msds?partNumber=AAH61343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://www.fishersci.com/store/msds?partNumber=AAH61343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://www.fishersci.com/store/msds?partNumber=AAH61343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sds/finechemicals_and_intermediates/ACRYLATES/sds-mfa-E_20200604.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


conscious, give them 2-4 cupfuls of water or milk. [11]Never give anything by mouth to an

unconscious person. [11][12]Call a physician or poison control center immediately. [10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam. [10][13][12]* Unsuitable Media: Do not use a straight stream of water,

as it may be ineffective and could spread the fire. [11]* Specific Hazards: The liquid is highly

flammable and vapors can form explosive mixtures with air. [13]Vapors are heavier than air

and may travel to a distant ignition source and flash back. [11][13]Containers may explode

when heated. [11][13]* Protective Equipment: Firefighters must wear a self-contained

breathing apparatus (SCBA) and full protective suit. [7]

Accidental Release Measures
Evacuate: Immediately evacuate all non-essential personnel from the area and keep them

upwind. [10]2. Isolate and Ventilate: Isolate the hazard area and ensure adequate ventilation.

[10][12]3. Eliminate Ignition Sources: Remove all sources of ignition (sparks, flames, hot

surfaces) from the immediate vicinity. [10][11][14]4. Don PPE: Responders must wear the full

PPE described in Section 2.3.

Containment: Stop the leak if it can be done without risk. Use a non-combustible absorbent

material like sand, earth, or vermiculite to contain the spill. [11][14]Do not use combustible

materials like sawdust.

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal. [10][13]7. Decontamination: Clean the spill area

thoroughly.

Reporting: Report the incident to the appropriate environmental health and safety personnel.

Waste Disposal
Disposal of EFA and contaminated materials must be handled as hazardous waste.

Engage a licensed professional waste disposal service. [10]* Do not dispose of the material

down the drain or into the environment. [10][12]* Contaminated packaging should be treated
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as unused product. [12]* Follow all local, regional, and national regulations for hazardous

waste disposal. [7]

Conclusion
Ethyl 2-Fluoroacrylate is a chemical that offers significant synthetic utility but demands the

highest level of respect and caution from the professionals who handle it. Its profile as a highly

flammable, acutely toxic, and reactive monomer means that risks cannot be managed through

casual adherence to safety guidelines. A deep, causal understanding of its hazards—from its

propensity to polymerize to its severe inhalation toxicity—is essential. By implementing the

hierarchy of controls, utilizing appropriate engineering systems, mandating correct PPE, and

preparing rigorously for emergencies, researchers can mitigate the risks and harness the

potential of this reactive molecule safely and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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